Cas no 7631-86-9 (Silicon dioxide)

• Product Name: Silicon dioxide
• CAS No: 7631-86-9
• MF: SiO₂
• MW: 60.084300994873
• MDL: MFCD00011232
• CID: 47600
• PubChem ID: 24899661
• Update Time: 2025-09-15

Silicon dioxide Chemical and Physical Properties

Names and Identifiers

• Amorphous silica
• Silica Dioxide
• Diatomaceous earth
• Silicic anhydride
• Silica gel desiccant
• Silicon(IV) oxide
• Silica Gel (Spherical, 60micro m)[for Flash Chromatography]
• Silica gel 60
• Silica Gel (Spherical, 100micro m)[for Column Chromatography]
• 2-Mercaptoethyl ethyl sulfide Silica (PhosphonicS SEM26)
• 3-Mercaptopropyl ethyl sulfide Silica (60+, high-cross linking) (PhosphonicS SPM36)
• N-Acetyl-L-cysteine ethyl Silica (PhosphonicS SCYT1)
• Neo BLUE,2-4mm
• SBA-15 Molecular Sieve
• Silica gel (blue)
• Silicon dioxide
• SILICON DIOXIDE WAFER
• Silicon Dioxide, 70nm
• SILICON DIOXIDE, AMORPHOUS, OCTAMETHYLCYCLOTETRASILOXANE TREATED
• MOLECULAR SIEVE
• Quartz sand
• Silica gel
• Silica gel, functionalized, diethylenetriaMine tetraacetate, 0.5 MMol
• Silicon dioxide SiO2
• Low Melting Point Glass Powder
• Porous Silica
• SBA-15
• SBA-16
• MCM-48
• nanostructured silica
• SYTON® HT-50
• Monodisperse silicon dioxide
• Non-porous silica
• Non-porous silicon dioxide
• Silica
• SiO2
• Silicagel，original color
• Quartz
• Dioxosilane
• Cristobalite
• Tridymite
• Aerosil
• Sand
• Infusorial earth
• KIESELGUHR
• Wessalon
• Dicalite
• Nyacol
• Glass
• Ludox
• Zorbax sil
• Silica, amorphous
• Crystalline silica
• Diatomaceous silica
• Cab-O-sil
• Silicondioxide
• Crystoballite
• Christensenite
• QUARTZ (SIO2)
• Sillikolloid
• Superfloss
• Porasil
• Flintshot
• Chalcedony
• Amethyst
• Acticel
• Vulkasil
• Sipernat
• Silikil
• Novaculit
• Nano silica nano quartz powder nano silicon powder modified nano silicon powder
• Silicon dioxide Nanopowder
• Uniform Silica Microspheres
• Silicon Dioxide, 99.9%
• Silicon dioxide,99%,50nm
• 30nm lipophilic modified silica cy-sp15g

• MDL： MFCD00011232
• Inchi： 1S/O2Si/c1-3-2
• InChI Key： VYPSYNLAJGMNEJ-UHFFFAOYSA-N
• SMILES： [Si](=O)=O

Computed Properties

• Exact Mass: 59.96680
• Monoisotopic Mass: 59.966756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: White amorphous fine powder.
• Density: 1.21 g/mL at 25 °C
• Melting Point: >1600 °C (lit.)
• Boiling Point: 2230 °C(lit.)
• Flash Point: 2230°C
• Refractive Index: 1.46
• PH: 5-8 (100g/l, H2O, 20℃)(slurry)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable.
• PSA: 34.14000
• LogP: -0.61840
• Merck: 8493
• Sensitiveness: Hygroscopic
• Color/Form: 30 wt. % suspension in H2O
• Solubility: Insoluble in water and inorganic acids (except hydrofluoric acid), soluble in caustic solution.

Silicon dioxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H373
• Warning Statement： dust mask type N95 (US), Eyeshields, Gloves
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：NWG
• Hazard Category Code： 43
• Safety Instruction： S26-S37/39
• RTECS：VV7330000
• Hazardous Material Identification：
• Risk Phrases：R36/37
• TSCA：Yes
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds